2-oxo-2H-chromen-7-yl 5-chloro-2-methoxybenzoate

• IUPAC Name: (2-oxochromen-7-yl) 5-chloro-2-methoxybenzoate
• InChI: InChI=1S/C17H11ClO5/c1-21-14-6-4-11(18)8-13(14)17(20)22-12-5-2-10-3-7-16(19)23-15(10)9-12/h2-9H,1H3
• InChI Key: FOYMTGCDGZWNSI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)OC2=CC3=C(C=C2)C=CC(=O)O3
• Molecular Formula: C17H11ClO5
• Molecular Weight: 330.7 g/mol

Description

2-oxo-2H-chromen-7-yl 5-chloro-2-methoxybenzoate is a chemical compound that belongs to the class of coumarin derivatives. This compound has been widely studied for its potential applications in scientific research, particularly in the fields of medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 2-oxo-2H-chromen-7-yl 5-chloro-2-methoxybenzoate is not fully understood, but it is believed to involve the interaction of the compound with cellular targets such as enzymes and receptors. The compound has been shown to inhibit the activity of certain enzymes, which may contribute to its anticancer effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. In vitro studies have shown that the compound can induce apoptosis in cancer cells and inhibit the activity of certain enzymes. In vivo studies have shown that the compound can reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-oxo-2H-chromen-7-yl 5-chloro-2-methoxybenzoate is its potential as a fluorescent probe for the detection of metal ions. The compound is also relatively easy to synthesize and purify, which makes it a useful tool for scientific research. However, one of the limitations of the compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on 2-oxo-2H-chromen-7-yl 5-chloro-2-methoxybenzoate. One area of interest is the development of new synthetic methods for the compound, which may improve its yield and purity. Another area of interest is the investigation of the compound's potential as an anticancer agent, particularly in combination with other drugs. Additionally, the compound's potential as a fluorescent probe for the detection of other metal ions could be explored. Finally, further studies on the compound's mechanism of action and toxicity could provide valuable insights into its potential applications in scientific research.

Scientific Research Applications

2-oxo-2H-chromen-7-yl 5-chloro-2-methoxybenzoate has been studied extensively for its potential applications in scientific research. One of the major areas of interest is its use as a fluorescent probe for the detection of metal ions such as copper and iron. The compound has also been investigated for its potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells.